Cas no 1296888-47-5 (N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine)

• Product Name: N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine
• CAS No: 1296888-47-5
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• CID: 4555420
• PubChem ID: 52916987
• Update Time: 2025-07-21

N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• Pazopanib Impurity 23
• N-(2-methoxypyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine
• Pazopanib Impurity 9
• starbld0005668
• SCHEMBL11953493
• N-(2-Methoxy-4-pyrimidinyl)-N,2,3-trimethyl-2H-indazol-6-amine
• N-(2-Methoxy-4-pyrimidinyl)-N,2,3-trimethy-2H-indazol-6-amine
• N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine
• 1296888-47-5
• EQ9MVV5PTC
• 2H-Indazol-6-amine, N-(2-methoxy-4-pyrimidinyl)-N,2,3-trimethyl-

• Inchi： 1S/C15H17N5O/c1-10-12-6-5-11(9-13(12)18-20(10)3)19(2)14-7-8-16-15(17-14)21-4/h5-9H,1-4H3
• InChI Key： MBKQAHJNIIJORY-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(N(C3C=CN=C(OC)N=3)C)=C2)=C(C)N1C

Computed Properties

• Exact Mass: 283.14331018g/mol
• Monoisotopic Mass: 283.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Melting Point: 165-167°C
• Solubility: Chloroform (Slightly), DMSO (Slightly)

N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine

Introduction to N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine and Its Significance in Modern Medicinal Chemistry

N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine (CAS No: 1296888-47-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological activity. The presence of both pyrimidine and indazole moieties in its structure imparts a rich chemical diversity, making it a promising candidate for further investigation.

The pyrimidine ring is a fundamental structural motif in many biologically active compounds, particularly in nucleoside analogs used in antiviral and anticancer therapies. The methoxy group at the 2-position of the pyrimidine ring enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. On the other hand, the indazole ring system contributes to the compound's ability to interact with various biological targets, including enzymes and receptors. The N-methyl and 2,3-dimethyl substituents further modify the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine has been identified as a compound with potential applications in these areas. Its dual functionality makes it an attractive scaffold for drug design, allowing for the creation of derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, particularly cancer. Preclinical studies have shown that molecules similar to N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine can bind to kinases and modulate their activity, leading to therapeutic effects. For instance, research has indicated that derivatives of this compound may have inhibitory effects on tyrosine kinases, which are involved in cell proliferation and survival.

The synthesis of N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the pyrimidine ring followed by the introduction of the indazole moiety. The N-methyl and 2,3-dimethyl groups are then incorporated through subsequent reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacokinetic properties of N-(2-Methoxypyrimidin-4-yl)-N-methyl-2,3-dimethyl-2-H-indazol-6-amine are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and reasonable metabolic stability. These characteristics make it a promising candidate for further development into a therapeutic agent.

In addition to its potential as a kinase inhibitor, N-(2-Methoxypyrimidin-4-yl)-N-methyl-^Dimethyl_indazol⁶-amine (CAS No: 1296888) has shown promise in preclinical models as an anti-inflammatory agent. Inflammatory processes are implicated in various chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to modulate inflammatory pathways could lead to new treatment strategies for these conditions.

The development of new drugs is often a lengthy and complex process that involves multiple stages from discovery to clinical trials. However, the unique properties of N-(1296888) make it an attractive candidate for accelerated development programs. Researchers are exploring various approaches to optimize its pharmacological activity while minimizing potential side effects. Computational modeling techniques have been particularly useful in this regard, allowing scientists to predict how different modifications will affect the compound's behavior.

The future directions for research on N-(1296888) include further exploration of its mechanism of action and identification of new therapeutic applications. Additionally, efforts are underway to develop more potent derivatives with improved pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research towards clinical translation.

In conclusion, N-(1296888) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising preclinical results make it a valuable compound for further investigation. As research continues to uncover new insights into its pharmacological properties, this molecule is poised to play a crucial role in the development of next-generation therapeutics.